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Chemical Profile & Solubility Data

The following table summarizes key physical characteristics and solubility data for DBM, which are

fundamental for planning experiments [1]:

Property Value / Description

Molecular Weight 216.27 g/mol

Chemical Formula C11H20O4

CAS Number 133-08-4

Appearance Colorless to light yellow liquid

Density 0.983 g/cm³

Solubility in DMSO 100 mg/mL (462.38 mM)

Solubility in Water 1 mg/mL (4.62 mM)
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Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stock solution of DBM in DMSO? For in vitro studies, DMSO is

the recommended solvent. You can prepare a 100 mg/mL stock solution by dissolving the compound in

DMSO. This solution is stable for about one month when stored at -20°C. To avoid repeated freeze-thaw

cycles, it's advisable to prepare small aliquots [1].

Q2: How can I prepare a solution for animal studies? For in vivo administration, such as intraperitoneal

injection, DBM is typically first dissolved in DMSO and then further diluted with a saline solution or corn

oil. Below is a standard protocol used in recent research [2]:

Prepare a DMSO stock solution (e.g., 25 mg/mL).

For a typical working solution, mix this stock solution with saline or corn oil to achieve the desired final
concentration (e.g., 40 mg/kg for injection in mice). The specific formulation (DMSO content and final

vehicle) should be optimized for your experimental system [1].

Q3: My DBM solution has become cloudy or has precipitated. What should I do? Cloudiness or

precipitation often indicates that the compound has exceeded its solubility limits or the solution has become

unstable.

Check Concentrations: Ensure your concentration is within the stated limits (100 mg/mL in DMSO, 1
mg/mL in water).

Warm and Sonicate: Gently warm the solution and use brief sonication to re-dissolve the compound.
Consider Dilution: If precipitation occurs in an aqueous buffer, try diluting the solution further.

Alternatively, increase the percentage of organic solvent (like DMSO) in your vehicle, ensuring it
remains biocompatible for your assay or model [1].

Q4: What is the primary biological target of DBM? DBM is a known competitive inhibitor of succinate

dehydrogenase (SDH). It is metabolized to malonate, which prevents the accumulation and oxidation of

succinate in the Krebs cycle. This action leads to reduced production of reactive oxygen species (ROS),

thereby exerting anti-inflammatory and neuroprotective effects [2] [1].

Troubleshooting Guide: Common Experimental Issues

The diagram below outlines a logical workflow for diagnosing and resolving common problems when

working with DBM.
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Problem: Solubility/Stability Issue

Is the compound in a sealed container,
protected from light and moisture?

For Stock Solution:
Was it prepared in pure, dry DMSO

at ≤100 mg/mL and stored at -20°C?

Yes

 Correct Storage:
Use airtight containers.

Store desiccated at -20°C.
Avoid repeated freeze-thaw cycles.

No

For Working Solution:
Does the aqueous buffer have

>1% final DMSO concentration?

Yes

No

Is the solution cloudy
or has a precipitate formed?

Yes

 Adjust Vehicle:
Increase the percentage of

DMSO or use a recommended
co-solvent mixture.

No Gently warm the solution
and use brief sonication.

Yes

 Verify Biological Activity:
Confirm SDH inhibition is
the intended mechanism.

No

Click to download full resolution via product page

Example Experimental Protocol

This is an example of how DBM has been used in recent preclinical research, demonstrating the application

of the solutions above [2].

Objective: To evaluate the effect of DBM on mitigating cognitive deficits in a mouse model of

Alzheimer's disease.
Compound: Diethyl butylmalonate (DBM) (CAS 133-08-4) [2].

Vehicle Preparation: DBM was first dissolved in DMSO and then further diluted with phosphate-
buffered saline (PBS) or another suitable injectable solvent [2].

Dosage and Administration:
Dosage: 40 mg/kg.

Route: Intraperitoneal injection.
Frequency: Twice per week.
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Duration: 4 weeks [2].

Key Findings: The study reported that this treatment regimen effectively mitigated cognitive deficits
and depression-like behaviors in the test subjects, linked to reduced neuroinflammation and improved

synaptic health [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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